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Compound of Interest

Compound Name: Potassium propionate

Cat. No.: B1260437

For laboratory professionals, ensuring a safe environment is paramount. This guide provides
essential safety protocols and logistical information for handling potassium propionate, a
compound commonly used as a preservative in the food and feed industries. Adherence to
these procedures will minimize risk and ensure proper disposal, fostering a secure and efficient
research setting.

Personal Protective Equipment (PPE) and Handling

When working with potassium propionate, which is classified as causing serious eye irritation
and may cause an allergic skin reaction, specific personal protective equipment is mandatory.
[1][2][3] Always consult the Safety Data Sheet (SDS) for the most detailed information.

Engineering Controls: Work in a well-ventilated area.[4][5] If dust generation is likely, use a
local exhaust system to minimize inhalation.[2]

Personal Protective Equipment:

o Eye and Face Protection: Chemical safety goggles or a full-face shield are required where
dusting or splashing of solutions is possible.[1][2]

» Skin Protection: Wear protective gloves and clean, body-covering clothing.[1][2]
Contaminated work clothing should not be allowed out of the workplace.[1][2]

» Respiratory Protection: If dusts are generated, a NIOSH-approved respirator is necessary.[2]
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Handling Procedures:

Avoid contact with eyes, skin, and clothing.[1][2]

Minimize dust generation and accumulation.[1][5]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Store in a cool, dry, and well-ventilated area in a tightly closed container, protected from heat
and sunlight.[1][2]

Quantitative Data Summary

Precautionary Statement

Hazard Classification GHS Hazard Statement
Examples
Serious Eye Irritation H319: Causes serious eye P280: Wear eye
(Category 2A) irritation[3] protection/face protection[1][2]
) o H317: May cause an allergic P280: Wear protective
Skin Sensitization (Category 1) ] ) ) )
skin reaction[1][2][3] gloves/protective clothing[1][2]

P270: Do not eat, drink or
smoke when using this
product[1][2]

Acute Toxicity, Oral (Category H302: Harmful if swallowed[1]
4) [21[3]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][2] Remove contact

lenses if present and easy to do. Continue

rinsing and seek medical attention.[1][2]

Immediately wash skin with plenty of soap and

water for at least 15 minutes.[1][2] Remove
Skin Contact contaminated clothing and wash before reuse.

[1][2] If skin irritation or a rash occurs, get

medical advice/attention.[1][2]

Move the exposed person to fresh air.[1][2] If not

breathing, give artificial respiration. If breathing

Inhalation
is difficult, give oxygen. Seek medical attention.
[4]
If swallowed, give water to drink.[1][2] Do NOT
induce vomiting unless directed to do so by
Ingestion medical personnel. Never give anything by

mouth to an unconscious person. Call a poison

center or doctor if you feel unwell.[1]

In case of a fire, use extinguishing media appropriate for the surrounding fire.[1][2] Firefighters
should wear full protective clothing and a self-contained breathing apparatus (SCBA).[1][2]

Disposal Plan

All waste materials must be disposed of in accordance with federal, state, and local
environmental control regulations. Do not mix with other waste. Handle uncleaned containers
as you would the product itself. Whatever cannot be saved for recovery or recycling should be
managed in an appropriate and approved waste disposal facility.[1]

Spill Response Workflow
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The following diagram outlines the procedural steps for managing a potassium propionate
spill.

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Goggles, Respirator if dusty)

'

Contain the Spill
(Use inert absorbent material)

l

Collect Spilled Material
(Use spark-proof tools)

'

Decontaminate Spill Area
(Wash with water)

l

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page
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Potassium Propionate Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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